Cas no 1674-30-2 (2-chloro-1-phenylethan-1-ol)

2-chloro-1-phenylethan-1-ol structure
2-chloro-1-phenylethan-1-ol structure
Product Name:2-chloro-1-phenylethan-1-ol
CAS No:1674-30-2
MF:C8H9ClO
MW:156.609461545944
MDL:MFCD01075658
CID:83879
PubChem ID:92898
Update Time:2025-04-18

2-chloro-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-phenylethanol
    • (+/-)-2-Chloro-1-phenylethanol
    • styrene chlorohydrin
    • alpha-(Chloromethyl)benzyl alcohol
    • 2-Chloro-1-phenyl-ethanol
    • 1-Phenyl-2-chloroethanol
    • (n)-2-chloro-1-phenylethanol
    • à-(chloromethyl)benzyl alcohol
    • α-(Chloromethyl)benzyl alcohol
    • α-(Chloromethyl)benzenemethanol
    • 2-chloro-1-phenylethan-1-ol
    • EINECS 216-816-7
    • Styrene .beta.-chlorohydrin
    • Benzenemethanol, .alpha.-(chloromethyl)-
    • FT-0605047
    • J28.520J
    • Benzyl alcohol, .alpha.-(chloromethyl)-
    • .ALPHA.-(CHLOROMETHYL)BENZENEMETHANOL
    • MFCD01075658
    • AKOS005206841
    • 2-CHLORO-1-PHENYLETHANOL, (+/-)-
    • SCHEMBL219295
    • SB44488
    • DTXSID40937321
    • 1674-30-2
    • SY101214
    • Q27266675
    • (Chloromethyl)phenyl carbinol
    • A831162
    • 2-CHLORO-1-HYDROXY-1-PHENYLETHANE
    • .alpha.-(Chloromethyl)benzyl alcohol
    • 2-Chloro-l-phenylethanol
    • 2-chloranyl-1-phenyl-ethanol
    • BS-21693
    • (+) 2-chloro-1-phenylethanol
    • UNII-78M3294M16
    • NS00046036
    • FT-0690242
    • BAA67430
    • EN300-1240187
    • (-) 2-chloro-1-phenylethanol
    • Benzenemethanol, a-(chloromethyl)-
    • FT-0604455
    • Benzenemethanol, alpha-(chloromethyl)-
    • 78M3294M16
    • DB-072185
    • Benzyl alcohol, alpha-(chloromethyl)-
    • (S)-alpha-(Chloromethyl)benzenemethanol
    • ALPHA-(CHLOROMETHYL)BENZENEMETHANOL
    • Styrene beta-chlorohydrin
    • SY357974
    • MDL: MFCD01075658
    • Inchi: 1S/C8H9ClO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6H2
    • InChI Key: XWCQSILTDPAWDP-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC=CC=1)O
    • BRN: 907322

Computed Properties

  • Exact Mass: 156.03400
  • Monoisotopic Mass: 156.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Colorless or yellow liquid.
  • Density: 1,193 g/cm3
  • Boiling Point: 110-112°C 5mm
  • Flash Point: >110°C
  • Refractive Index: 1.5500
  • Water Partition Coefficient: Not miscible or difficult to mix with water.
  • PSA: 20.23000
  • LogP: 1.95880
  • Solubility: Insoluble in water.

2-chloro-1-phenylethan-1-ol Security Information

  • Hazardous Material transportation number:UN 2810
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S28-S36/37
  • Packing Group:III
  • Hazard Level:6.1
  • Risk Phrases:R20/21/22
  • Packing Group:III
  • Safety Term:6.1
  • HazardClass:6.1
  • PackingGroup:III

2-chloro-1-phenylethan-1-ol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-chloro-1-phenylethan-1-ol Pricemore >>

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2-chloro-1-phenylethan-1-ol Production Method

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